Cas no 1805427-23-9 (Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate)
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate
-
- Inchi: 1S/C10H10BrF2NO3/c1-3-17-10(15)7-6(11)4-5(8(12)13)9(14-7)16-2/h4,8H,3H2,1-2H3
- InChI Key: SGUUZUZWCUEXRM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)F)C(=NC=1C(=O)OCC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 3
- Topological Polar Surface Area: 48.4
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057399-1g |
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate |
1805427-23-9 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate (CAS No. 1805427-23-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate (CAS No. 1805427-23-9) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various biologically active molecules. The compound's molecular structure, featuring a bromo substituent at the 3-position, a difluoromethyl group at the 5-position, and a methoxy group at the 6-position, along with a carboxylate ester at the 2-position, endows it with distinct chemical properties that make it invaluable in drug discovery and development.
The importance of Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate lies in its ability to serve as a building block for more complex pharmacophores. The presence of multiple functional groups allows for diverse chemical modifications, enabling chemists to tailor the compound for specific therapeutic applications. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has been explored in the development of novel agents targeting various diseases.
One of the most compelling aspects of Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and dysregulation of their activity is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these enzymatic pathways effectively. The bromo and difluoromethyl groups are particularly important in this context, as they can be readily transformed into other functional groups through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry.
Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate. For instance, transition metal-catalyzed reactions have enabled more efficient and scalable synthesis routes for this compound. These methods have not only improved yield but also reduced the number of synthetic steps required, making it more cost-effective for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic processes to minimize waste and environmental impact.
The pharmacological potential of Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate has also been explored in several preclinical studies. Researchers have investigated its effects on various biological targets and have found promising results in models of inflammation and cancer. The compound's ability to interact with specific proteins and enzymes suggests that it may have therapeutic benefits when developed into a drug. Further studies are ongoing to elucidate its mechanism of action and to optimize its pharmacokinetic properties.
In conclusion, Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate (CAS No. 1805427-23-9) is a pivotal intermediate in pharmaceutical synthesis with significant potential for drug development. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to create novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the pharmaceutical industry is likely to grow even further.
1805427-23-9 (Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)